Cas no 1378675-64-9 (3-Methoxy-4-methylpyridine-5-acetonitrile)

• Product Name: 3-Methoxy-4-methylpyridine-5-acetonitrile
• CAS No: 1378675-64-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4907192
• Update Time: 2025-05-20

3-Methoxy-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methylpyridine-5-acetonitrile

• Inchi： 1S/C9H10N2O/c1-7-8(3-4-10)5-11-6-9(7)12-2/h5-6H,3H2,1-2H3
• InChI Key： ZKAGNIWHLFRJKL-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(CC#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.8
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-4-methylpyridine-5-acetonitrile

Introduction to 3-Methoxy-4-methylpyridine-5-acetonitrile (CAS No. 1378675-64-9)

3-Methoxy-4-methylpyridine-5-acetonitrile is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and organic synthesis. Its molecular structure, featuring a pyridine core with methoxy and methyl substituents, as well as an acetonitrile group, makes it a versatile intermediate for the development of various bioactive molecules. This compound, identified by the CAS number 1378675-64-9, has found applications in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals due to its unique reactivity and structural properties.

The 3-methoxy-4-methylpyridine-5-acetonitrile molecule is characterized by its electron-rich system, which arises from the presence of the methoxy group and the pyridine nitrogen. This electron density makes it an attractive candidate for further functionalization through various chemical reactions such as nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving specific biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The 3-methoxy-4-methylpyridine-5-acetonitrile scaffold has been particularly explored for its potential in drug discovery. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The acetonitrile group in this compound serves as a handle for further derivatization, allowing chemists to introduce additional functional groups that can modulate the biological activity of the final product.

One of the most compelling aspects of 3-methoxy-4-methylpyridine-5-acetonitrile is its role as a precursor in the synthesis of bioactive molecules with diverse pharmacological properties. Researchers have leveraged its structural features to develop compounds that exhibit antimicrobial, antiviral, and anti-inflammatory effects. The methoxy and methyl groups provide steric and electronic influences that can fine-tune the interactions between the molecule and biological targets. This flexibility has enabled the development of highly specific ligands for enzymes and receptors involved in disease pathways.

The synthesis of 3-methoxy-4-methylpyridine-5-acetonitrile itself is an area of active interest. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Advances in catalytic systems have also allowed for greener synthetic routes, minimizing waste and hazardous byproducts. These advancements are critical in ensuring that pharmaceutical intermediates like 1378675-64-9 can be produced sustainably while meeting the demands of industrial applications.

In addition to its pharmaceutical applications, 3-methoxy-4-methylpyridine-5-acetonitrile has found utility in agrochemical research. Pyridine derivatives are known for their role as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural motifs present in this compound contribute to its efficacy in protecting crops from pests and diseases. Recent studies have highlighted its potential in developing next-generation agrochemicals that offer improved environmental profiles while maintaining high levels of pest control.

The chemical reactivity of 3-methoxy-4-methylpyridine-5-acetonitrile also makes it a valuable tool in material science research. Its ability to undergo various transformations allows chemists to tailor its properties for specific applications in polymers, coatings, and electronic materials. For example, functionalized pyridine derivatives have been explored as components in conductive polymers and organic semiconductors due to their ability to enhance material performance through charge transport mechanisms.

As our understanding of molecular interactions continues to evolve, so does the role of intermediates like 3-methoxy-4-methylpyridine-5-acetonitrile (CAS No. 1378675-64-9). Computational chemistry and machine learning approaches are being increasingly employed to predict the biological activity of novel compounds derived from this scaffold. These computational tools help researchers accelerate their discovery processes by identifying promising candidates before they are synthesized experimentally.

The future prospects for 3-methoxy-4-methylpyridine-5-acetonitrile are vast and multifaceted. Ongoing research aims to expand its applications into new areas such as medicinal chemistry, materials science, and nanotechnology. By continues exploration of its synthetic possibilities and biological potential, this compound is poised to remain a cornerstone in chemical innovation for years to come.